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Compound of Interest

Compound Name:
4-Acetamido-2-

aminobenzenesulfonic acid

Cat. No.: B042591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

compound 4-Acetamido-2-aminobenzenesulfonic acid (CAS No. 88-64-2). The information

presented herein is intended to support research and development activities by providing key

analytical data, experimental methodologies, and a structured visualization of the analytical

workflow.

Spectroscopic Data Summary
The following tables summarize the available quantitative spectroscopic data for 4-Acetamido-
2-aminobenzenesulfonic acid. This data is essential for compound identification, purity

assessment, and structural elucidation.

Table 1: ¹H NMR Spectroscopic Data
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not available in

search results

Note: Specific chemical shifts and coupling constants for 4-Acetamido-2-
aminobenzenesulfonic acid were not explicitly found in the provided search results. The data
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would typically be obtained from a high-resolution ¹H NMR spectrum.

Table 2: ¹³C NMR Spectroscopic Data
Chemical Shift (δ) ppm Assignment

Data not available in search results

Note: A definitive peak list for the ¹³C NMR spectrum of 4-Acetamido-2-
aminobenzenesulfonic acid was not available in the search results. The table would typically

list the chemical shifts for the eight carbon atoms in the molecule.

Table 3: IR Spectroscopic Data
Wavenumber (cm⁻¹) Intensity Assignment

Data not available in search

results

Note: While the existence of IR spectra is confirmed[1], a detailed list of vibrational frequencies

and their assignments for 4-Acetamido-2-aminobenzenesulfonic acid was not found in the

search results.

Table 4: UV-Vis Spectroscopic Data
Solvent λmax (nm)

Data not available in search results

Note: Specific UV-Vis absorption maxima for 4-Acetamido-2-aminobenzenesulfonic acid
were not identified in the search results. The UV-Vis spectrum of this compound is expected to

show absorptions characteristic of substituted benzene rings.

Experimental Protocols
Detailed experimental protocols for the acquisition of spectroscopic data for 4-Acetamido-2-
aminobenzenesulfonic acid are not explicitly available. However, the following sections

describe generalized and widely accepted methodologies for such analyses.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
A sample of 4-Acetamido-2-aminobenzenesulfonic acid would be dissolved in a suitable

deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆), due to the presence of acidic

protons and the compound's polarity. The solution would then be transferred to an NMR tube.

¹H NMR Spectroscopy: Proton NMR spectra would be acquired on a spectrometer operating

at a frequency of 300 MHz or higher to ensure adequate signal dispersion. Tetramethylsilane

(TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

¹³C NMR Spectroscopy: Carbon-13 NMR spectra would be recorded on the same

instrument, often requiring a larger number of scans to achieve a sufficient signal-to-noise

ratio due to the low natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy
For a solid sample like 4-Acetamido-2-aminobenzenesulfonic acid, the infrared spectrum is

commonly obtained using the potassium bromide (KBr) pellet method. A small amount of the

finely ground sample is intimately mixed with dry KBr powder. The mixture is then pressed

under high pressure to form a transparent pellet, through which the IR beam is passed.

Alternatively, Attenuated Total Reflectance (ATR) could be used, where the solid sample is

placed directly on the ATR crystal.

UV-Vis Spectroscopy
To obtain a UV-Vis spectrum, a dilute solution of 4-Acetamido-2-aminobenzenesulfonic acid
would be prepared using a UV-transparent solvent, such as water, ethanol, or methanol. The

solution is then placed in a quartz cuvette, and the absorbance is measured over a wavelength

range of approximately 200 to 400 nm. The resulting spectrum would show absorption bands

corresponding to the electronic transitions within the aromatic system.

Visualization of Analytical Workflow
The following diagram illustrates a generalized workflow for the spectroscopic analysis of a

chemical compound like 4-Acetamido-2-aminobenzenesulfonic acid.
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Click to download full resolution via product page

Caption: Generalized workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Acetamido-2-aminobenzenesulfonic acid(88-64-2) IR Spectrum [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b042591?utm_src=pdf-body-img
https://www.benchchem.com/product/b042591?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/SpectrumEN_88-64-2_IR1.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Spectroscopic Profile of 4-Acetamido-2-
aminobenzenesulfonic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b042591#spectroscopic-data-nmr-ir-uv-vis-of-4-
acetamido-2-aminobenzenesulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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